Cas no 2092841-64-8 (trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine)

• Product Name: trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine
• CAS No: 2092841-64-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5294074
• Update Time: 2026-03-10

trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-ethoxy-2,2-dimethyl-, (1R,3R)-rel-
• trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine

• Inchi： 1S/C8H17NO/c1-4-10-7-5-6(9)8(7,2)3/h6-7H,4-5,9H2,1-3H3/t6-,7-/m1/s1
• InChI Key： YUAPUZDWVJWNRH-RNFRBKRXSA-N
• SMILES： [C@@H]1(N)C[C@@H](OCC)C1(C)C

Additional information on trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine

trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine (CAS No. 2092841-64-8): A Comprehensive Overview

trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine (CAS No. 2092841-64-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure and the presence of an ethoxy group, which imparts distinct chemical and biological properties. The compound's potential applications in drug development and its role in various biological processes make it a subject of ongoing investigation.

The chemical structure of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine consists of a cyclobutane ring with two methyl groups and an ethoxy group attached to the carbon atoms. The trans configuration of the ethoxy group and the methyl groups contributes to its stability and reactivity. This structure has been studied for its potential to interact with specific biological targets, such as receptors and enzymes, which are crucial in various physiological processes.

Recent research findings have highlighted the potential of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine in several therapeutic areas. For instance, studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. The mechanism of action is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

In addition to its anti-inflammatory effects, trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of specific signaling pathways that promote neuronal survival and function.

The pharmacokinetic profile of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic pathways, with the formation of several metabolites that have been characterized using advanced analytical techniques such as mass spectrometry.

One of the key challenges in the development of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine as a therapeutic agent is optimizing its pharmacological properties while minimizing potential side effects. To address this, researchers are exploring various strategies, including chemical modifications to enhance selectivity and potency, as well as formulation approaches to improve delivery and stability.

The safety profile of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine has been evaluated in preclinical studies using a range of in vitro and in vivo models. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Recent advancements in computational chemistry have also contributed to our understanding of trans-3-ethoxy-2,2-dimethylcyclobutan-1-amine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound, which are critical for its biological activity. These computational tools have also aided in the design of more potent analogs with improved pharmacological profiles.

In conclusion, trans-3.ethoxy.2.2.dimethylcyclobutan.1.amine (CAS No. 2092841.64.8) represents a promising molecule with diverse therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its development as a novel therapeutic agent in various medical fields.